4-ethoxy-N,N-diphenyl-6-(4-phenyl-1H-1,2,3-triazol-1-yl)-1,3,5-triazin-2-amine
Overview
Description
4-ethoxy-N,N-diphenyl-6-(4-phenyl-1H-1,2,3-triazol-1-yl)-1,3,5-triazin-2-amine is a novel compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is a triazine derivative that possesses unique chemical and physical properties, making it suitable for use in different areas of research.
Mechanism of Action
The mechanism of action of 4-ethoxy-N,N-diphenyl-6-(4-phenyl-1H-1,2,3-triazol-1-yl)-1,3,5-triazin-2-amine is not fully understood. However, it is believed to act as a potent inhibitor of certain enzymes and proteins, thereby modulating various cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-ethoxy-N,N-diphenyl-6-(4-phenyl-1H-1,2,3-triazol-1-yl)-1,3,5-triazin-2-amine have been studied in various cell lines and animal models. This compound has been shown to possess potent anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs in these areas.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-ethoxy-N,N-diphenyl-6-(4-phenyl-1H-1,2,3-triazol-1-yl)-1,3,5-triazin-2-amine in lab experiments is its high potency and selectivity. However, its limited solubility in aqueous solutions and potential toxicity at high concentrations may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 4-ethoxy-N,N-diphenyl-6-(4-phenyl-1H-1,2,3-triazol-1-yl)-1,3,5-triazin-2-amine. These include further studies on its mechanism of action, optimization of its chemical and physical properties, and development of new drug candidates based on this compound. Additionally, its potential applications in the fields of materials science and nanotechnology may also be explored.
Scientific Research Applications
The unique chemical and physical properties of 4-ethoxy-N,N-diphenyl-6-(4-phenyl-1H-1,2,3-triazol-1-yl)-1,3,5-triazin-2-amine make it suitable for use in various scientific research applications. This compound has been studied extensively in the fields of chemistry, biology, and materials science.
properties
IUPAC Name |
4-ethoxy-N,N-diphenyl-6-(4-phenyltriazol-1-yl)-1,3,5-triazin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N7O/c1-2-33-25-27-23(31-18-22(29-30-31)19-12-6-3-7-13-19)26-24(28-25)32(20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-18H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRWCFKKNJVSKEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC(=N1)N(C2=CC=CC=C2)C3=CC=CC=C3)N4C=C(N=N4)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N7O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethoxy-N,N-diphenyl-6-(4-phenyl-1H-1,2,3-triazol-1-yl)-1,3,5-triazin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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